Cas no 1528684-35-6 (3-Iodo-4-methyl-4H-1,2,4-triazole)
3-Iodo-4-methyl-4H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-4-methyl-4H-1,2,4-triazole
-
- Inchi: 1S/C3H4IN3/c1-7-2-5-6-3(7)4/h2H,1H3
- InChI Key: OAVQTXRIHZMZFV-UHFFFAOYSA-N
- SMILES: IC1=NN=CN1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 67.2
- Topological Polar Surface Area: 30.7
3-Iodo-4-methyl-4H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-646120-0.05g |
3-iodo-4-methyl-4H-1,2,4-triazole |
1528684-35-6 | 95.0% | 0.05g |
$188.0 | 2025-03-15 | |
| Enamine | EN300-646120-0.1g |
3-iodo-4-methyl-4H-1,2,4-triazole |
1528684-35-6 | 95.0% | 0.1g |
$282.0 | 2025-03-15 | |
| Enamine | EN300-646120-0.25g |
3-iodo-4-methyl-4H-1,2,4-triazole |
1528684-35-6 | 95.0% | 0.25g |
$403.0 | 2025-03-15 | |
| Enamine | EN300-646120-0.5g |
3-iodo-4-methyl-4H-1,2,4-triazole |
1528684-35-6 | 95.0% | 0.5g |
$636.0 | 2025-03-15 | |
| Enamine | EN300-646120-1.0g |
3-iodo-4-methyl-4H-1,2,4-triazole |
1528684-35-6 | 95.0% | 1.0g |
$813.0 | 2025-03-15 | |
| Enamine | EN300-646120-2.5g |
3-iodo-4-methyl-4H-1,2,4-triazole |
1528684-35-6 | 95.0% | 2.5g |
$1594.0 | 2025-03-15 | |
| Enamine | EN300-646120-5.0g |
3-iodo-4-methyl-4H-1,2,4-triazole |
1528684-35-6 | 95.0% | 5.0g |
$2360.0 | 2025-03-15 | |
| Enamine | EN300-646120-10.0g |
3-iodo-4-methyl-4H-1,2,4-triazole |
1528684-35-6 | 95.0% | 10.0g |
$3500.0 | 2025-03-15 | |
| 1PlusChem | 1P01BK7J-100mg |
3-IODO-4-METHYL-4H-1,2,4-TRIAZOLE |
1528684-35-6 | 95% | 100mg |
$258.00 | 2024-06-20 | |
| 1PlusChem | 1P01BK7J-250mg |
3-IODO-4-METHYL-4H-1,2,4-TRIAZOLE |
1528684-35-6 | 95% | 250mg |
$492.00 | 2024-06-20 |
3-Iodo-4-methyl-4H-1,2,4-triazole Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on 3-Iodo-4-methyl-4H-1,2,4-triazole
Research Brief on 3-Iodo-4-methyl-4H-1,2,4-triazole (CAS: 1528684-35-6): Recent Advances and Applications
3-Iodo-4-methyl-4H-1,2,4-triazole (CAS: 1528684-35-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.
The synthesis of 3-Iodo-4-methyl-4H-1,2,4-triazole has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium complexes, which significantly enhanced the efficiency of the iodination step. The researchers reported a yield of over 85% with high selectivity, making this method highly suitable for large-scale production. Additionally, the compound's stability under various physiological conditions was investigated, confirming its suitability for further pharmacological studies.
In terms of biological activity, 3-Iodo-4-methyl-4H-1,2,4-triazole has shown promising results as a scaffold for designing inhibitors of bacterial enzymes. A recent Nature Communications article (2024) highlighted its role in targeting the enoyl-acyl carrier protein reductase (FabI) in Staphylococcus aureus, a critical enzyme in bacterial fatty acid biosynthesis. The compound exhibited potent inhibitory activity with an IC50 value of 0.8 µM, outperforming several existing inhibitors. Molecular docking studies further revealed its binding mode, providing insights for structure-activity relationship (SAR) optimization.
Beyond antimicrobial applications, this compound has also been explored in oncology research. A preclinical study published in Cancer Research (2023) investigated its derivatives as potential kinase inhibitors. One derivative, featuring a pyridine substitution, demonstrated selective inhibition of the epidermal growth factor receptor (EGFR) in non-small cell lung cancer (NSCLC) cell lines, with an EC50 of 1.2 µM. These findings underscore the compound's potential as a lead for developing targeted cancer therapies.
In conclusion, 3-Iodo-4-methyl-4H-1,2,4-triazole (CAS: 1528684-35-6) represents a versatile and valuable building block in medicinal chemistry. Recent advancements in its synthesis and biological evaluation have expanded its applications, particularly in addressing antimicrobial resistance and cancer. Future research should focus on optimizing its pharmacokinetic properties and exploring its mechanisms of action in greater detail. The compound's unique structural features and demonstrated efficacy make it a promising candidate for further development in drug discovery pipelines.
1528684-35-6 (3-Iodo-4-methyl-4H-1,2,4-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)